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Compound of Interest

Compound Name: Cytarabine-13C3

Cat. No.: B196190

In-Depth Technical Guide: Cytarabine-13C3

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Cytarabine-13C3, an isotopically labeled form of
the antineoplastic and antiviral agent Cytarabine. The inclusion of three carbon-13 (13C)
isotopes makes it a valuable internal standard for quantification studies using mass
spectrometry.

Core Data Summary

The molecular formula and weight of Cytarabine-13C3 are distinct from its unlabeled
counterpart due to the incorporation of heavier carbon isotopes. The following table
summarizes these key quantitative differences.

Compound Molecular Formula Molecular Weight ( g/mol )
Cytarabine CoH13N30s 243.22[1]
Cytarabine-13C3 C613C3H13N30s 246.19[2][3][4][5]

Chemical and Physical Properties

Cytarabine-13C3 is a labeled form of Cytarabine, also known as ara-C.[6] It serves as a stable
isotope-labeled internal standard for use in quantitative analyses by nuclear magnetic
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resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid
chromatography-mass spectrometry (LC-MS).[7] The formal chemical name for this compound
is 4-amino-1-B-D-arabinofuranosyl-2(1H)-pyrimidinone-4,5,6-13Cs.[6]

Note on Experimental Protocols and Visualizations: The query for the molecular formula and
weight of Cytarabine-13C3 is a request for fundamental chemical data. As such, experimental
protocols for its use (e.g., in mass spectrometry) or signaling pathway diagrams are
application-specific and not inherent to the compound's core properties. Therefore, these
sections are not included in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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